![molecular formula C23H24N2O5S B301763 Ethyl 4-{[5-(2,5-dimethoxybenzylidene)-3-ethyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoate](/img/structure/B301763.png)
Ethyl 4-{[5-(2,5-dimethoxybenzylidene)-3-ethyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 4-{[5-(2,5-dimethoxybenzylidene)-3-ethyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoate is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields. The compound is a thiazolidine derivative that exhibits promising pharmacological properties, making it a subject of interest for researchers.
Mechanism of Action
The mechanism of action of Ethyl 4-{[5-(2,5-dimethoxybenzylidene)-3-ethyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoate involves the inhibition of the PI3K/Akt/mTOR signaling pathway. This pathway is known to be involved in the growth and proliferation of cancer cells, and its inhibition by the compound leads to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects
Ethyl 4-{[5-(2,5-dimethoxybenzylidene)-3-ethyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoate has been shown to exhibit a range of biochemical and physiological effects. In addition to its anticancer activity, the compound has been studied for its potential anti-inflammatory, antioxidant, and antimicrobial properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of Ethyl 4-{[5-(2,5-dimethoxybenzylidene)-3-ethyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoate for lab experiments is its relatively easy synthesis. The compound can be synthesized using simple chemical reactions, making it accessible to researchers. However, one limitation is the lack of extensive studies on the compound's toxicity and safety profile, which may limit its use in certain experiments.
Future Directions
There are several future directions for the study of Ethyl 4-{[5-(2,5-dimethoxybenzylidene)-3-ethyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoate. One area of interest is the development of new anticancer drugs based on the compound's structure and mechanism of action. Additionally, further studies are needed to explore the compound's potential in other areas, such as anti-inflammatory and antimicrobial therapies. Finally, more research is needed to establish the compound's toxicity and safety profile, which will be critical for its further development and potential clinical use.
Conclusion
In conclusion, Ethyl 4-{[5-(2,5-dimethoxybenzylidene)-3-ethyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoate is a synthetic compound with promising pharmacological properties. Its potential applications in various fields of scientific research make it a subject of interest for researchers. Further studies are needed to explore its full potential and establish its safety profile.
Synthesis Methods
The synthesis of Ethyl 4-{[5-(2,5-dimethoxybenzylidene)-3-ethyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoate involves the reaction of 2,5-dimethoxybenzaldehyde, ethyl acetoacetate, and 2-aminothiophenol in the presence of a catalyst. The reaction proceeds through a Knoevenagel condensation followed by a cyclization reaction to form the thiazolidine ring.
Scientific Research Applications
Ethyl 4-{[5-(2,5-dimethoxybenzylidene)-3-ethyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoate has been studied for its potential applications in various fields of scientific research. One of the most promising areas is its use as an anticancer agent. Studies have shown that the compound exhibits cytotoxic effects on cancer cells, making it a potential candidate for the development of new anticancer drugs.
properties
Product Name |
Ethyl 4-{[5-(2,5-dimethoxybenzylidene)-3-ethyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoate |
---|---|
Molecular Formula |
C23H24N2O5S |
Molecular Weight |
440.5 g/mol |
IUPAC Name |
ethyl 4-[[(5E)-5-[(2,5-dimethoxyphenyl)methylidene]-3-ethyl-4-oxo-1,3-thiazolidin-2-ylidene]amino]benzoate |
InChI |
InChI=1S/C23H24N2O5S/c1-5-25-21(26)20(14-16-13-18(28-3)11-12-19(16)29-4)31-23(25)24-17-9-7-15(8-10-17)22(27)30-6-2/h7-14H,5-6H2,1-4H3/b20-14+,24-23? |
InChI Key |
JUSSMLVVQFHWKU-ZOAXWHFDSA-N |
Isomeric SMILES |
CCN1C(=O)/C(=C\C2=C(C=CC(=C2)OC)OC)/SC1=NC3=CC=C(C=C3)C(=O)OCC |
SMILES |
CCN1C(=O)C(=CC2=C(C=CC(=C2)OC)OC)SC1=NC3=CC=C(C=C3)C(=O)OCC |
Canonical SMILES |
CCN1C(=O)C(=CC2=C(C=CC(=C2)OC)OC)SC1=NC3=CC=C(C=C3)C(=O)OCC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.